Cas no 84488-73-3 (N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide)

• Product Name: N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide
• CAS No: 84488-73-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 989420
• PubChem ID: 341392
• Update Time: 2025-04-20

N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide
• N-(2,3,5,6,8,9-Hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecin-12-yl)acrylamide
• NSC373435
• NSC-373435
• 84488-73-3
• DTXSID60321304
• N-(2,5,8,11-TETRAOXABICYCLO[10.4.0]HEXADECA-13,15,17-TRIEN-15-YL)PROP-2-ENAMIDE

• Inchi： 1S/C15H19NO5/c1-2-15(17)16-12-3-4-13-14(11-12)21-10-8-19-6-5-18-7-9-20-13/h2-4,11H,1,5-10H2,(H,16,17)
• InChI Key： SJGHOOCJSDYNJP-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOC2C=CC(=CC1=2)NC(C=C)=O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų